2-(2-Amino-phenylsulfanyl)-N-phenyl-acetamide

• IUPAC Name: 2-(2-aminophenyl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C14H14N2OS/c15-12-8-4-5-9-13(12)18-10-14(17)16-11-6-2-1-3-7-11/h1-9H,10,15H2,(H,16,17)
• InChI Key: FIIZCSYGHRNIJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2N
• Molecular Formula: C14H14N2OS
• DSSTOX Substance ID: DTXSID70360709
• Molecular Weight: 258.34 g/mol
• CAS No.: 92906-38-2

Description

2-(2-Amino-phenylsulfanyl)-N-phenyl-acetamide is a useful research compound. Its molecular formula is C14H14N2OS and its molecular weight is 258.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

2-(2-Amino-phenylsulfanyl)-N-phenyl-acetamide and its derivatives are synthesized for various research applications, including the investigation of their structural and conformational properties. These compounds are characterized using techniques such as Infra-Red (IR), Nuclear Magnetic Resonance (NMR), UV–visible spectra, Liquid Chromatographic (LCMS), and High Resolution Mass Spectrometric (HRMS) methods. Single crystal X-ray diffraction (XRD) is also used to determine their crystal structures, providing insights into their conformational and hydrogen bond network properties. Such studies are essential for understanding the chemical and physical properties of these compounds, which could be relevant in material science, pharmaceutical research, and chemical synthesis (Lahtinen et al., 2014).

Antimicrobial Studies

Research on the antimicrobial properties of sulfanilamide derivatives, including compounds related to this compound, has been conducted to evaluate their effectiveness against various bacterial and fungal strains. These studies aim to understand the potential of these compounds as antimicrobial agents. However, findings suggest that modifications such as the introduction of a benzene ring to the CO–NH group or the SO2–NH moiety do not significantly enhance antibacterial activity, and none of the evaluated compounds exhibited antifungal activity (Lahtinen et al., 2014).

Pharmaceutical Applications

In the realm of pharmaceutical research, derivatives of this compound, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, have been explored as glutaminase inhibitors. These compounds are investigated for their potential in cancer therapy, particularly in inhibiting the growth of tumor cells by targeting glutaminase activity. Structure-activity relationship (SAR) studies have shown that some truncated analogs retain potency similar to BPTES and present opportunities to improve drug-like properties, including aqueous solubility. This research could lead to the development of more effective cancer treatments (Shukla et al., 2012).